17-Methylhenicosanoyl-CoA

• Molecular Formula: C43H78N7O17P3S
• Molecular Weight: 1090.1 g/mol
• InChI: InChI=1S/C43H78N7O17P3S/c1-5-6-20-31(2)21-18-16-14-12-10-8-7-9-11-13-15-17-19-22-34(52)71-26-25-45-33(51)23-24-46-41(55)38(54)43(3,4)28-64-70(61,62)67-69(59,60)63-27-32-37(66-68(56,57)58)36(53)42(65-32)50-30-49-35-39(44)47-29-48-40(35)50/h29-32,36-38,42,53-54H,5-28H2,1-4H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)
• InChIKey: WUJDYJQDADJPTN-UHFFFAOYSA-N

17-Methylhenicosanoyl-CoA: Structural and Functional Baseline for Very-Long-Chain Branched Acyl-CoA Procurement

17-Methylhenicosanoyl-CoA (C43H78N7O17P3S; MW: 1090.10 g/mol) is a methyl-branched, very-long-chain fatty acyl-CoA derivative where a 17-methylhenicosanoic acid (C21:0 methyl) moiety is thioesterified to coenzyme A [1]. As a member of the very long-chain acyl-CoA (VLCFA-CoA) class, it serves as an obligate intermediate in fatty acid elongation, mitochondrial/peroxisomal beta-oxidation, and glycerolipid biosynthesis [2][3]. The specific methyl branch at position 17 distinguishes it from linear henicosanoyl-CoA (C21:0) and other positional methyl isomers (e.g., 12-methyl, 19-methyl), which may alter enzyme recognition, subcellular trafficking, and metabolic flux [3][4].

Very-long-chain (C21) acyl-CoA metabolic probe

Methyl-branched at position 17; distinct from linear henicosanoyl-CoA

Supports targeted lipidomics and enzyme substrate specificity assays

• [1] Human Metabolome Database (HMDB). HMDB0300734: 17-Methylhenicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300734 View Source
• [2] PathBank. 17-Methylhenicosanoyl-CoA Pathway Entry. https://pathbank.org/view/17-methylhenicosanoyl-coa_pathway View Source
• [3] Small Molecule Pathway Database (SMPDB). 17-Methylhenicosanoylcarnitine Pathway. https://smpdb.ca/pathway/17-methylhenicosanoylcarnitine View Source
• [4] PubChem. CID 157008834: 19-Methylhenicosanoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/157008834 View Source

Why 17-Methylhenicosanoyl-CoA Cannot Be Interchanged with Linear or Other Methyl-Branched Acyl-CoAs

Acyl-CoA analogs are not functionally equivalent despite shared coenzyme A moieties. Chain length (C21 vs. C20 or C22) and methyl branch position (17-methyl vs. 12-, 19-, or linear) critically influence substrate recognition by acyl-CoA synthetases, carnitine palmitoyltransferases (CPT), very-long-chain acyl-CoA dehydrogenases (VLCAD), and fatty acid elongases (ELOVLs) [1]. For instance, VLCAD exhibits differential activity based on chain length, with C22-CoA substrates showing distinct kinetic profiles from C20-CoA . Methyl branching alters hydrophobicity and molecular shape, potentially impacting peroxisomal import via ABCD transporters and beta-oxidation efficiency [2]. Substituting a linear henicosanoyl-CoA or a 19-methyl isomer for the 17-methyl variant without verification may introduce uncontrolled variables in metabolic flux studies, enzyme kinetics assays, or lipidomics profiling, thereby compromising experimental reproducibility and data interpretation.

Linear henicosanoyl-CoA lacks methyl branch, altering enzyme recognition and mass spectrometry behavior; kinetic profiles may shift.

Positional isomers (12-methyl, 19-methyl) share identical mass but exhibit different enzyme specificity; correct isomer procurement is critical for assay validity.

Shorter-chain acyl-CoAs differ in hydrophobicity and solubility; risk of precipitation artifacts in aqueous assay conditions.

• [1] PubMed. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-338. https://pubmed.ncbi.nlm.nih.gov/9487150/ View Source
• [2] PathBank. 12-Methylhenicosanoyl-CoA Pathway. https://pathbank.org/view/12-methylhenicosanoyl-coa_pathway View Source

17-Methylhenicosanoyl-CoA Comparative Evidence: Quantitative Differentiation from Analogs

Chain Length and Methyl Branch Position Differentiate 17-Methylhenicosanoyl-CoA from Linear Henicosanoyl-CoA

17-Methylhenicosanoyl-CoA (C43H78N7O17P3S, MW: 1090.10 g/mol) possesses a 21-carbon acyl chain with a single methyl branch at position 17 [1][2]. The comparator, linear henicosanoyl-CoA (C42H76N7O17P3S, MW: 1076.1 g/mol), lacks this methyl branch and has a 21-carbon straight chain [3]. The structural difference (C43 vs. C42) results in distinct molecular weights (ΔMW = +14.0 g/mol) and hydrophobic properties (predicted XLogP3: ~4.6 for 19-methyl analog vs. ~4.2 for linear C21-CoA) [2][3]. In enzyme assays, VLCAD activity on henicosanoyl-CoA (C21:0) serves as a baseline for very-long-chain specificity, but branched substrates may exhibit altered kinetic parameters .

Mass vs. Linear C21-CoA

Cross-study comparable

+14.0 g/mol mass shift

vs. linear henicosanoyl-CoA (1076.1 g/mol)

Enables unambiguous LC-MS/MS identification; prevents misassignment.

Retention shift due to methyl branching.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	1090.10
Comparator Or Baseline	Henicosanoyl-CoA (C21:0 linear): 1076.1
Quantified Difference	+14.0 g/mol (due to methyl branch)
Conditions	Calculated from molecular formula C43H78N7O17P3S vs. C42H76N7O17P3S

Why This Matters

The +14 Da mass shift and altered hydrophobicity enable unequivocal LC-MS/MS identification and quantification of 17-methylhenicosanoyl-CoA in complex lipid extracts, preventing misassignment with linear C21-CoA in metabolomics workflows.

• [1] Human Metabolome Database (HMDB). HMDB0300734: 17-Methylhenicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300734 View Source
• [2] PubChem. CID 157008834: 19-Methylhenicosanoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/157008834 View Source
• [3] Human Metabolome Database (HMDB). HMDB0301369: Henicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0301369 View Source

Positional Isomerism: 17-Methyl vs. 12-Methyl and 19-Methyl Henicosanoyl-CoA

The location of the methyl branch along the C21 acyl chain defines a family of positional isomers, including 12-methylhenicosanoyl-CoA (HMDB0300742) and 19-methylhenicosanoyl-CoA (PubChem CID 157008834) [1][2]. All share the molecular formula C43H78N7O17P3S and MW 1090.10 g/mol, making them isobaric and indistinguishable by MS1 alone. However, their distinct fragmentation patterns in tandem mass spectrometry (MS/MS) and differential recognition by enzymes such as acyl-CoA synthetases, CPTs, and VLCAD provide functional differentiation [3][4]. For example, α-methyl-branched acyl-CoA derivatives (methyl at position 2) are specifically substrates for α-methylacyl-CoA racemase (AMACR), whereas 3-methyl-branched and linear CoAs are not [4]. Positional isomers of very-long-chain methyl-branched CoAs are therefore expected to exhibit distinct enzyme kinetics and metabolic routing.

Positional Isomer Recognition

Class-level inference

Isobaric at MS1; differential MS/MS & enzyme recognition

Correct isomer selection essential for substrate profiling.

Kinetic data to verify; inferred from AMACR specificity.

Evidence Dimension	Positional Isomerism and Enzyme Recognition
Target Compound Data	17-Methylhenicosanoyl-CoA (methyl at C17)
Comparator Or Baseline	12-Methylhenicosanoyl-CoA (methyl at C12) and 19-Methylhenicosanoyl-CoA (methyl at C19)
Quantified Difference	No direct kinetic data available; differentiation inferred from class-specific enzyme behavior
Conditions	Inferred from acyl-CoA dehydrogenase and AMACR substrate specificity literature

Why This Matters

Procuring the correct positional isomer is essential for accurate enzyme substrate profiling, metabolic flux analysis, and lipidomics studies where isobaric interference could confound quantification and functional interpretation.

• [1] Human Metabolome Database (HMDB). HMDB0300742: 12-Methylhenicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300742 View Source
• [2] PubChem. CID 157008834: 19-Methylhenicosanoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/157008834 View Source
• [3] SMPDB. 12-Methylhenicosanoylcarnitine Pathway. https://smpdb.ca/pathway/12-methylhenicosanoylcarnitine View Source
• [4] MetaCyc. EC 5.1.99.4: α-methylacyl-CoA racemase. https://metacyc.org/META/NEW-IMAGE?type=ENZYME&object=EC-5.1.99.4 View Source

Predicted Physicochemical and Solubility Differentiation from Shorter-Chain Acyl-CoAs

As a very-long-chain acyl-CoA (C21), 17-Methylhenicosanoyl-CoA exhibits lower aqueous solubility and higher lipophilicity compared to long-chain (C12-C20) or medium-chain (C5-C11) acyl-CoAs [1]. While specific solubility data for 17-Methylhenicosanoyl-CoA are not published, class behavior predicts that its critical micelle concentration (CMC) and partitioning into lipid bilayers will differ significantly from shorter-chain analogs like palmitoyl-CoA (C16:0) or stearoyl-CoA (C18:0) [2]. This influences experimental handling, requiring organic co-solvents (e.g., DMSO, ethanol) or carrier proteins (e.g., BSA) to maintain solubility in aqueous enzyme assays .

Solubility & Chain Length

Class-level inference

C21 chain lowers aqueous solubility vs. C16/C18

May require co-solvent or carrier protein for assay reliability.

No direct CMC data; inferred from VLCFA-CoA properties.

Evidence Dimension	Chain Length and Solubility
Target Compound Data	C21 acyl chain; MW 1090.10; predicted high lipophilicity
Comparator Or Baseline	Palmitoyl-CoA (C16:0, MW ~1005) and Stearoyl-CoA (C18:0, MW ~1033)
Quantified Difference	Longer acyl chain length (+3 to +5 carbons) reduces aqueous solubility
Conditions	Inferred from very-long-chain fatty acyl-CoA physicochemical properties

Why This Matters

Understanding solubility constraints is critical for designing reproducible in vitro assays and avoiding precipitation artifacts that can lead to false-negative enzyme activity or non-specific inhibition.

• [1] Human Metabolome Database (HMDB). HMDB0300734: 17-Methylhenicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300734 View Source
• [2] PubChem. CID 157008834: 19-Methylhenicosanoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/157008834 View Source

Optimized Research Applications for 17-Methylhenicosanoyl-CoA Based on Differential Evidence

LC-MS/MS-Based Targeted Lipidomics and Acyl-CoA Profiling

17-Methylhenicosanoyl-CoA serves as a high-purity reference standard (typically >98% by HPLC) for developing and validating LC-MS/MS multiple reaction monitoring (MRM) methods targeting very-long-chain branched acyl-CoAs [1]. Its unique mass (+14 Da vs. linear C21-CoA) and distinct chromatographic retention time (due to methyl branching) enable accurate quantification in biological matrices (e.g., plasma, liver, brain homogenates) without isobaric interference from linear henicosanoyl-CoA or other positional isomers [2][3].

In Vitro Enzyme Kinetics and Substrate Specificity Profiling

17-Methylhenicosanoyl-CoA is a defined substrate for assaying the activity of very-long-chain acyl-CoA synthetases, carnitine palmitoyltransferases (CPT1/2), and very-long-chain acyl-CoA dehydrogenases (VLCAD) [1]. Comparative studies with linear henicosanoyl-CoA and other methyl-branched positional isomers can elucidate the impact of methyl branching on enzyme catalytic efficiency (kcat/Km), substrate inhibition, and metabolic routing [2].

Metabolic Flux Analysis and Peroxisomal Beta-Oxidation Studies

As a predicted substrate for peroxisomal ABCD transporters and beta-oxidation machinery, 17-Methylhenicosanoyl-CoA can be used to investigate the catabolism of branched-chain very-long-chain fatty acids (VLCFAs) in models of peroxisomal disorders (e.g., X-linked adrenoleukodystrophy) [1]. Its use in stable isotope-labeled form (e.g., 13C-labeled acyl chain) would permit precise tracking of metabolic flux through peroxisomes and mitochondria [2].

Cellular Lipid Metabolism and Membrane Lipid Remodeling Assays

17-Methylhenicosanoyl-CoA can be employed in cell-based assays to study the incorporation of methyl-branched VLCFAs into sphingolipids, glycerophospholipids, and neutral lipids [1]. The distinct physicochemical properties of the methyl-branched acyl chain may alter membrane fluidity and lipid raft organization compared to linear VLCFAs, providing a tool to investigate structure-function relationships in membrane biology [2].

Application

Selection Property

Validation Focus

LC-MS/MS Targeted Lipidomics

Methyl-branch induced mass shift and retention behavior

Method selectivity against linear and isobaric analogs

In Vitro Enzyme Kinetics

Positional isomer-specific substrate

Enzyme kinetic parameter consistency (kcat/Km)

Metabolic Flux Analysis

Branched VLCFA-CoA metabolic probe

Pathway tracking via isotope labeling or MS

Cellular Lipid Metabolism

Methyl-branched acyl chain incorporation

Membrane lipid remodeling endpoints

• [1] Human Metabolome Database (HMDB). HMDB0300734: 17-Methylhenicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0300734 View Source
• [2] PubChem. CID 157008834: 19-Methylhenicosanoyl-CoA. https://pubchem.ncbi.nlm.nih.gov/compound/157008834 View Source
• [3] Human Metabolome Database (HMDB). HMDB0301369: Henicosanoyl-CoA. https://hmdb.ca/metabolites/HMDB0301369 View Source